Cas no 2228882-42-4 (methyl 2-(2-bromopropyl)benzoate)

• Product Name: methyl 2-(2-bromopropyl)benzoate
• CAS No: 2228882-42-4
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5860848
• PubChem ID: 165716284
• Update Time: 2025-05-25

methyl 2-(2-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-bromopropyl)-, methyl ester
• methyl 2-(2-bromopropyl)benzoate
• 2228882-42-4
• EN300-1923360

• Inchi： 1S/C11H13BrO2/c1-8(12)7-9-5-3-4-6-10(9)11(13)14-2/h3-6,8H,7H2,1-2H3
• InChI Key： SMJHZCHXVSEWFZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1CC(Br)C

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(2-bromopropyl)benzoate

Methyl 2-(2-bromopropyl)benzoate (CAS No. 2228882-42-4): A Comprehensive Overview

Methyl 2-(2-bromopropyl)benzoate, with the chemical identifier CAS No. 2228882-42-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains. The molecular structure of methyl 2-(2-bromopropyl)benzoate consists of a benzoate ester moiety linked to a brominated propyl group, which endows it with distinct chemical properties and reactivity profiles.

The benzoate group is a well-known pharmacophore in medicinal chemistry, often found in drugs and natural products due to its ability to interact with biological targets. The introduction of a bromine atom at the propyl chain enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. This combination of structural elements makes methyl 2-(2-bromopropyl)benzoate a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. The structural motif present in methyl 2-(2-bromopropyl)benzoate has been explored in several research studies for its potential role in drug discovery. For instance, studies have indicated that derivatives of benzoate esters can exhibit anti-inflammatory and analgesic properties. The bromine substituent further modulates these properties, potentially enhancing binding affinity to biological targets.

One of the most compelling aspects of methyl 2-(2-bromopropyl)benzoate is its utility as a precursor in the synthesis of more complex pharmacologically active compounds. Researchers have leveraged its reactivity to develop novel scaffolds for drug candidates targeting various diseases. The benzoate moiety provides a stable backbone, while the brominated propyl group offers a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The compound's relevance extends beyond pharmaceutical applications. In materials science, derivatives of benzoate esters have been investigated for their potential use in polymer synthesis and as additives to improve material properties. The bromine atom can also be utilized in polymer modification reactions, leading to the development of advanced materials with tailored characteristics.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of methyl 2-(2-bromopropyl)benzoate. New catalytic systems and reaction conditions have been developed that improve yield and purity, making it more feasible for large-scale applications. These advancements are particularly significant in industrial settings where cost-effective and efficient synthesis methods are crucial.

The safety profile of methyl 2-(2-bromopropyl)benzoate is another critical consideration. While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safe laboratory practices. Standard precautions such as personal protective equipment (PPE) and adequate ventilation are recommended during its use.

In conclusion, methyl 2-(2-bromopropyl)benzoate (CAS No. 2228882-42-4) represents a compound with multifaceted applications across various scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, materials science, and organic chemistry research. As ongoing studies continue to uncover new possibilities for this compound, its significance is likely to grow further, contributing to advancements in multiple fields.